Cas no 2034284-89-2 (1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one)

• Product Name: 1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one
• CAS No: 2034284-89-2
• MF: C₁₄H₁₄F₃NOS
• MW: 301.327272891998
• CID: 5333422
• Update Time: 2025-07-14

1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-(3-(trifluoromethyl)phenyl)ethanone
• 1-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-[3-(trifluoromethyl)phenyl]ethanone
• 1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one

• Inchi： 1S/C14H14F3NOS/c15-14(16,17)10-3-1-2-9(4-10)5-13(19)18-7-12-6-11(18)8-20-12/h1-4,11-12H,5-8H2
• InChI Key： KSSTYATVZPNTPC-UHFFFAOYSA-N
• SMILES： S1CC2CC1CN2C(CC1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 2.9
• Topological Polar Surface Area: 45.6

Additional information on 1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one

Comprehensive Analysis of 1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one (CAS No. 2034284-89-2)

The compound 1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one (CAS No. 2034284-89-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex bicyclic framework, combined with the trifluoromethylphenyl moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, especially in areas such as central nervous system (CNS) disorders and metabolic diseases.

One of the key features of this compound is its 2-thia-5-azabicyclo[2.2.1]heptane core, which contributes to its unique pharmacokinetic properties. The presence of sulfur in the bicyclic structure enhances its binding affinity to certain biological targets, while the trifluoromethyl group improves metabolic stability and lipophilicity. These attributes are critical in modern drug design, where researchers prioritize molecules with optimized bioavailability and target specificity. Recent studies have highlighted its potential as a modulator of specific receptors, though further clinical validation is required.

In the context of current trends, the demand for trifluoromethyl-containing compounds has surged due to their widespread use in agrochemicals, pharmaceuticals, and materials science. The 1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one aligns with this trend, offering a versatile platform for further derivatization. Its synthetic accessibility and structural complexity also make it a subject of interest in computational chemistry, where in silico models are used to predict its interactions with biological targets.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations, often requiring advanced techniques such as palladium-catalyzed cross-coupling or asymmetric hydrogenation. The azabicyclo[2.2.1]heptane skeleton is particularly challenging to construct, necessitating precise control over stereochemistry. Despite these challenges, the compound's potential applications justify the investment in its synthesis, particularly for academic and industrial researchers focused on heterocyclic chemistry.

Another area of interest is the compound's potential role in addressing drug resistance, a pressing issue in modern medicine. Its unique structure may offer new avenues for overcoming resistance mechanisms in bacterial or viral pathogens. Preliminary studies suggest that derivatives of 1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one could exhibit synergistic effects when combined with existing therapies, though extensive research is still needed.

Environmental and regulatory considerations also play a role in the compound's development. As with many fluorinated compounds, its environmental impact must be carefully evaluated to ensure compliance with global sustainability goals. Researchers are increasingly adopting green chemistry principles to minimize waste and reduce the ecological footprint of synthetic processes involving this molecule.

In summary, 1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}-2-[3-(trifluoromethyl)phenyl]ethan-1-one (CAS No. 2034284-89-2) represents a fascinating intersection of structural complexity and therapeutic potential. Its applications span multiple disciplines, from medicinal chemistry to materials science, making it a valuable subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain at the forefront of innovation in molecular design.